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Compound of Interest

Compound Name: MPT0G211

Cat. No.: B8198348 Get Quote

Essential Safety and Handling Guide for
MPT0G211
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for the handling and disposal

of MPT0G211, a potent and selective histone deacetylase 6 (HDAC6) inhibitor. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

MPT0G211 is a biologically active compound with anti-metastatic, neuroprotective, and

anticancer properties.[1][2] It has demonstrated the ability to cross the blood-brain barrier and

has shown efficacy in animal models.[1][2] Due to its potent nature, strict adherence to these

safety protocols is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE) and
Engineering Controls
The primary method of exposure control is the consistent and correct use of personal protective

equipment and engineering controls.
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Control Type Specification Purpose

Ventilation
Chemical Fume Hood or

Biological Safety Cabinet

To prevent inhalation of

airborne particles.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact.

Double gloving is

recommended.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection
NIOSH-approved respirator (if

not handled in a fume hood)

To prevent inhalation if

aerosolization is possible.

Handling and Storage Procedures
Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

If the container is compromised, do not open it. Isolate the package in a designated

hazardous material area and contact the supplier for instructions.

Preparation of Solutions:

All handling of the solid compound and preparation of solutions must be conducted within a

chemical fume hood.

MPT0G211 is soluble in DMSO.[3]

Avoid generating dust or aerosols.

Use dedicated equipment (spatulas, weighing paper, etc.) for handling MPT0G211.

Storage:
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Store the solid compound at -20°C in a tightly sealed container.[2]

Solutions in DMSO can be stored at -80°C for up to 6 months.[4]

Accidental Exposure and Spill Response
Exposure Response:

Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Wash out mouth with

water. Seek immediate medical attention.

Spill Cleanup:

Evacuate the area and restrict access.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable decontamination solution.

Disposal Plan
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All waste contaminated with MPT0G211 must be treated as hazardous waste.

Solid Waste: Collect all contaminated disposables (gloves, pipette tips, weighing paper, etc.)

in a designated, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing MPT0G211 in a sealed, properly labeled

hazardous waste container.

Disposal: All hazardous waste must be disposed of in accordance with local, state, and

federal regulations. Contact your institution's Environmental Health and Safety (EHS)

department for specific disposal procedures.

Safe Handling Workflow

Preparation Experimentation Cleanup & Disposal
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Caption: A logical workflow for the safe handling of MPT0G211.

Signaling Pathway Inhibition
MPT0G211 is a potent inhibitor of HDAC6, which plays a role in various cellular processes,

including protein degradation pathways.[1] It has been shown to inhibit the binding of HDAC6

to Hsp90, leading to the proteasomal degradation of polyubiquitinated proteins.[1] Additionally,

MPT0G211 can decrease the phosphorylation of tau by inactivating GSK3β.[1]
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Caption: MPT0G211's inhibitory effects on cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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